Cas no 157996-62-8 (9-Acridinamine,2,7-dinitro-)
9-Acridinamine,2,7-dinitro- structure
Product Name:9-Acridinamine,2,7-dinitro-
CAS No:157996-62-8
MF:C13H8N4O4
MW:284.227022171021
CID:143260
PubChem ID:154696
Update Time:2025-04-19
9-Acridinamine,2,7-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 9-Acridinamine,2,7-dinitro-
- 2,7-dinitroacridin-9-amine
- 9-Amino-2,7-dinitroacridine
- CCRIS 7492
- DTXSID20166339
- 157996-62-8
-
- Inchi: 1S/C13H8N4O4/c14-13-9-5-7(16(18)19)1-3-11(9)15-12-4-2-8(17(20)21)6-10(12)13/h1-6H,(H2,14,15)
- InChI Key: QSIXIMZVUAJUNG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C(C=1)=C(C1C=C(C=CC=1N=2)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 284.05464
- Monoisotopic Mass: 284.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 131Ų
Experimental Properties
- Density: 1.607
- Boiling Point: 583.9°C at 760 mmHg
- Flash Point: 306.9°C
- Refractive Index: 1.825
- PSA: 125.19
9-Acridinamine,2,7-dinitro- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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